Cas no 209860-88-8 (Tafluprost Acid)

• Product Name: Tafluprost Acid
• CAS No: 209860-88-8
• MF: C₂₂H₂₈F₂O₅
• MW: 410.45153427124
• CID: 833950
• Update Time: 2025-10-29

Tafluprost Acid Chemical and Physical Properties

Names and Identifiers

• 9ALPHA,11ALPHA-DIHYDROXY-15,15-DIFLUORO-16-PHENOXY-17,18,19,20-TETRANOR-PROSTA-5Z,13E-DIEN-1-OIC ACID
• 7-[2-(3,3-difluoro-4-phenoxybut-1-enyl)-3,5-dihydroxycyclopentyl]hept-5-enoic acid
• 9ALPHA,11ALPHA-DIHYDROXY-15,15-DIFLUORO-16-PHENOXY-17,18,19,20-TETRANOR-PROSTA-5Z,13E-DIEN-1-O...
• Tafluprost (free acid)
• TAFLUPROST ACID
• AFP 172
• Tafluprost Acid

• Inchi： 1S/C22H28F2O5/c23-22(24,15-29-16-8-4-3-5-9-16)13-12-18-17(19(25)14-20(18)26)10-6-1-2-7-11-21(27)28/h1,3-6,8-9,12-13,17-20,25-26H,2,7,10-11,14-15H2,(H,27,28)/b6-1-,13-12+/t17-,18-,19+,20-/m1/s1
• InChI Key： KIQXRQVVYTYYAZ-VKVYFNERSA-N
• SMILES： FC(COC1C=CC=CC=1)(/C=C/[C@H]1[C@@H](C[C@@H]([C@@H]1C/C=C\CCCC(=O)O)O)O)F

Computed Properties

• Exact Mass: 410.19000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 11

Experimental Properties

• Density: 1.271±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.086 g/l) (25 º C),
• PSA: 86.99000
• LogP: 3.81600

Additional information on Tafluprost Acid

Tafluprost Acid (CAS No. 209860-88-8): A Comprehensive Guide to Its Properties and Applications

Tafluprost Acid (CAS No. 209860-88-8) is a synthetic prostaglandin F2α analog widely recognized for its therapeutic potential in ophthalmology. As the active metabolite of Tafluprost, this compound has garnered significant attention in recent years due to its efficacy in managing intraocular pressure (IOP). The growing global prevalence of glaucoma and ocular hypertension has made Tafluprost Acid a subject of intense research and clinical interest.

The chemical structure of Tafluprost Acid features a unique fluorinated phenyl ring, which enhances its stability and bioavailability compared to other prostaglandin analogs. This structural modification contributes to its prolonged duration of action, making it particularly valuable for once-daily dosing regimens. Researchers have noted that the fluorinated Tafluprost derivative demonstrates superior corneal penetration while maintaining an excellent safety profile.

Recent studies highlight the mechanism of action of Tafluprost Acid eye drops, which primarily involves increasing uveoscleral outflow of aqueous humor. This property makes it especially effective for patients who respond poorly to traditional beta-blocker therapies. The compound's selectivity for FP prostaglandin receptors has become a focal point in current ophthalmic drug development, with many pharmaceutical companies exploring its potential in combination therapies.

The pharmaceutical market has seen growing demand for Tafluprost Acid formulations, particularly in preservative-free versions that reduce ocular surface irritation. This trend aligns with patient preferences for medications with fewer side effects and better tolerability. Industry analysts project continued growth in the glaucoma treatment market, with Tafluprost-based products expected to maintain a significant market share through 2030.

Quality control of Tafluprost Acid API (Active Pharmaceutical Ingredient) requires stringent analytical methods due to its complex stereochemistry. HPLC methods with UV detection have become the gold standard for assessing purity and potency in Tafluprost manufacturing. The compound's stability under various storage conditions has been extensively studied, with data supporting its long shelf life when properly formulated.

Emerging research suggests potential applications of Tafluprost Acid beyond glaucoma treatment. Preliminary studies indicate possible benefits in retinal protection and neuroprotection, opening new avenues for drug development. These findings have sparked interest in the scientific community, with several clinical trials currently investigating expanded indications for this versatile compound.

The synthesis of Tafluprost Acid involves multiple stereospecific steps, requiring advanced chiral synthesis techniques. Pharmaceutical chemists have developed efficient synthetic routes that minimize impurities and maximize yield. Recent patents reveal ongoing innovation in Tafluprost production methods, particularly in green chemistry approaches that reduce environmental impact.

Patients and clinicians frequently search for information about Tafluprost vs. Latanoprost comparisons, reflecting the competitive landscape of prostaglandin analogs. Clinical data demonstrates that Tafluprost Acid offers comparable efficacy with potentially better tolerability in sensitive patients. This has led to its inclusion in many treatment guidelines as either first-line or alternative therapy.

Regulatory agencies worldwide have approved various Tafluprost-containing medications, with specifications for different markets reflecting local quality standards. The compound's pharmacokinetic profile shows rapid absorption and predictable metabolism, contributing to its consistent clinical performance. These characteristics make it a reliable option in the management of ocular hypertension.

Future directions for Tafluprost Acid research include exploring sustained-release formulations and novel delivery systems. The development of drug-eluting contact lenses and biodegradable implants could revolutionize treatment paradigms. Such innovations align with current trends toward personalized medicine and minimally invasive therapies in ophthalmology.

In conclusion, Tafluprost Acid (CAS No. 209860-88-8) represents an important advancement in ocular therapeutics. Its unique pharmacological properties, combined with favorable clinical outcomes, ensure its continued relevance in eye care. As research uncovers new applications and formulations, this compound is poised to remain at the forefront of innovative glaucoma treatments for years to come.